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Compound of Interest
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An In-depth Technical Guide on the Allotropic Modifications and Phases of Arsenic Oxides
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the allotropic modifications and
phases of arsenic oxides, focusing on arsenic trioxide (As20s3), arsenic pentoxide (As205),
and the mixed-valence arsenic tetroxide (As20a4). The document details the structural
characteristics, physical and chemical properties, and phase transitions of these compounds. It
includes structured data tables for easy comparison, detailed experimental protocols for
synthesis, and logical diagrams to illustrate key relationships and workflows.

Arsenic Trioxide (As203)

Arsenic trioxide, also known as arsenous oxide, is the most common and commercially
important oxide of arsenic. It is an amphoteric oxide, with aqueous solutions that are weakly
acidic.[1] It exists in several distinct allotropic modifications, primarily two crystalline
polymorphs and an amorphous glassy phase.[1][2] In the gas phase below 800 °C, its formula
Is AsaOe, which is isostructural with P4Oe.[1]

Allotropic Modifications and Phases

1.1.1 Arsenolite (Cubic) Arsenolite is a naturally occurring mineral form of arsenic trioxide.[1] It
has a cubic crystal structure and is the more stable form at temperatures above 110 °C, though
it can exist as a metastable form at room temperature.[1] The structure is molecular, composed
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of discrete AsaOs adamantane-like cages.[3] This crystalline form is known to grow on the
surface of gallium arsenide (GaAs) as an oxidation product.[4]

1.1.2 Claudetite (Monoclinic) Claudetite is the most stable crystalline form of As20s at ambient
temperature.[1] It has a monoclinic crystal structure and is composed of polymeric sheets of
pyramidal AsOs units that share oxygen atoms.[1] It is also found naturally as a secondary
mineral in the oxidation zones of arsenic-rich ore deposits.[1] High-pressure studies on
claudetite have revealed the existence of several new high-pressure polymorphs.[5]

1.1.3 Amorphous Arsenic Trioxide An amorphous, glassy form of arsenic trioxide can be
produced, typically by condensation of As20s vapor at temperatures above 250 °C.[2] This form
appears as white or transparent lumps or powder.[2]

Comparative Properties of Arsenic Trioxide Phases

The quantitative properties of the different forms of arsenic trioxide are summarized in the table
below for easy comparison.
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Arsenolite (Cubic

Claudetite

Property . Amorphous As203
As40e) (Monoclinic As203)

Molecular Formula AsaOe (As203)n (As203)n

Molar Mass ( g/mol ) 395.68 197.84 197.84

Crystal System Cubic Monoclinic Amorphous

Appearance

White octahedra

Colorless to white

monoclinic crystals

White/transparent
glassy lumps or

powder[1]

Density (g/cm?3)

3.74[1]

414 - 4.15

3.74 (general value for
As203)[1]

Melting Point (°C)

312.2 (sublimes >135)
[1]

312.2 (general value
for As203)[1]

312.2 (general value
for As203)[1]

Boiling Point (°C)

465[1]

465[1]

465[1]

Solubility in Water

Slightly soluble,
dissolves slowly[2]

Slightly soluble,
dissolves slowly[2]

Slightly soluble,
dissolves slowly[2]

General Solubility

20 g/L at 25 °C (for
As203)[1]

20 g/L at 25 °C (for
As203)[1]

20 g/L at 25 °C (for
As203)[1]

Arsenic Pentoxide (As205)

Arsenic pentoxide is the inorganic compound with the formula As20s. It is a glassy, white, and

highly deliquescent solid.[6] This oxide is relatively unstable, reflecting the rarity of the As(V)

oxidation state compared to As(Il1).[6] It is a strong oxidizing agent and readily dissolves in

water to form arsenic acid (HzAsOa4).[7][8]

Structure and Properties

The crystal structure of arsenic pentoxide consists of both tetrahedral {AsOa4} and octahedral

{AsOs} centers that are linked by sharing corners.[6] It is thermally unstable and begins to

decompose to arsenic trioxide and oxygen near its melting point of approximately 315 °C.[6][7]

© 2025 BenchChem. All rights reserved.

3/9

Tech Support


https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-Trioxide
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-Trioxide
https://pubchem.ncbi.nlm.nih.gov/compound/Arsenic-Trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://en.wikipedia.org/wiki/Arsenic_trioxide
https://www.benchchem.com/product/b151744?utm_src=pdf-body
https://www.benchchem.com/product/b151744?utm_src=pdf-body
https://en.wikipedia.org/wiki/Arsenic_pentoxide
https://en.wikipedia.org/wiki/Arsenic_pentoxide
https://www.ncbi.nlm.nih.gov/books/NBK231019/
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Materials_science/Claudetite/
https://www.benchchem.com/product/b151744?utm_src=pdf-body
https://en.wikipedia.org/wiki/Arsenic_pentoxide
https://en.wikipedia.org/wiki/Arsenic_pentoxide
https://www.ncbi.nlm.nih.gov/books/NBK231019/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Arsenic Pentoxide (As20s)

Molecular Formula

As20s

Molar Mass ( g/mol )

229.84

Appearance

White, hygroscopic powder/glassy solid[6]

Density (g/cm3)

4.32[6]

Melting Point (°C)

~315 (decomposes)[6]

Solubility in Water

65.8 g/100 mL (20 °C), very soluble[6][7]

Solubility

Soluble in alcohol[6]

Mixed-Valence Arsenic Oxide: Arsenic Tetroxide

(As204)

Arsenic also forms a mixed-valence oxide, arsenic tetroxide (Asz20a4), which contains both
As(Ill) and As(V) oxidation states, with the formal structure As"'AsVOa4.[9]

Structure and Properties

Arsenic tetroxide has a layered structure. The coordination geometry for the As(lll) center is a

triangular pyramid, while the As(V) center is tetrahedral.[9]

Property

Arsenic Tetroxide (As204)

Molecular Formula

As204

Molar Mass ( g/mol )

213.84

Structure

Layered, with As(lll) and As(V) centers[9]

Key Chemical Transformations and Relationships

The relationships between the various forms of arsenic oxides are governed by temperature,

pressure, and the chemical environment.
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Arsenic Trioxide (As203)

Deuvitrification
Arsenolite >110°C
(Cubic, AsaOs) SP?":eg‘%’US Claudetite
a ..
> Monoclinic, As203 .
Sublimation ( ) Condensation Amorphous As203
(>135°C) (>250°C)
Gas Phase

(AsaOs < 800°C)
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Phase transformations of Arsenic Trioxide (Asz203).

The oxidation state of arsenic can be changed through redox reactions, allowing for the

conversion between the different oxides.

Arsenic Trioxide

(As203)
As(II)
+ Oz / Heat + Strong Oxidant Heat (>315°C)
(Autoclave) (HNOs, H202, Os) - 02
Arsenic Tetroxide Arsenic Pentoxide
(As204) (As205)
As(IN), As(V) As(V)

Click to download full resolution via product page

Redox conversions between arsenic oxides.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of arsenic oxides.
Safety Precaution: Arsenic compounds are extremely toxic and carcinogenic. All procedures
must be carried out by trained personnel in a certified fume hood with appropriate personal
protective equipment (PPE), including gloves, lab coat, and respiratory protection.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b151744?utm_src=pdf-body-img
https://www.benchchem.com/product/b151744?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151744?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Protocol 1: Synthesis of Arsenic Trioxide via Hydrolysis
of Arsenic Trichloride

This protocol describes the laboratory-scale synthesis of arsenic trioxide from arsenic
trichloride. The reaction relies on the vigorous hydrolysis of AsCls.[1][10]

5.1.1 Materials and Reagents

 Arsenic trichloride (AsClIs), high purity

e Deionized water (H20), degassed

» Argon or Nitrogen gas for inert atmosphere

e Glass reaction vessel (e.g., three-neck round-bottom flask)
e Dropping funnel

e Magnetic stirrer and stir bar

o Condenser

e Heating mantle

o Bichner funnel and filtration apparatus

Drying oven or vacuum desiccator

5.1.2 Experimental Workflow
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Assemble reaction vessel
under inert atmosphere

;

Add deionized water
to the reaction vessel

:

Slowly add AsCls to water
via dropping funnel with stirring

:

Observe formation of white
precipitate (As203)

:

Gently heat and reflux
to ensure complete reaction

:

Cool mixture to
room temperature

:

Filter the precipitate
using Buchner funnel

:

Wash precipitate with
cold deionized water

;

Dry the solid As203 product
in an oven or desiccator

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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